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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750

Essential Safety and Handling Guide for N-Methyl-
1,3-propanediamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of N-Methyl-1,3-

propanediamine, ensuring operational excellence and adherence to the highest safety
standards in a laboratory setting.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for N-
Methyl-1,3-propanediamine to facilitate quick reference and risk assessment.
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Parameter Value Source | Notes

Glove Breakthrough Time

Camatril® (KCL 730 / Aldrich ) Minimum layer thickness: 0.4
) 30 minutes
2677442, Size M) mm.[1]

Occupational Exposure Limits

OSHA PEL Not Established
ACGIH TLV Not Established
NIOSH REL Not Established

Physical and Chemical

Properties

Molecular Formula CaH12N2 [2]
Molecular Weight 88.15 g/mol [2]
Boiling Point 139 - 141 °C (282.2 - 285.8 °F) 2]

at 760 mmHg

Flash Point 35°C (95 °F) [2]
Specific Gravity 0.840 [2]
pH 13.5 (100g/I ag. sol. at 20°C) [2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when
handling N-Methyl-1,3-propanediamine.

o Eye and Face Protection: Wear tightly fitting safety goggles.[1] A face shield (minimum 8-
inch) is also required.[1]

e Skin Protection:

o Gloves: It is recommended that two different glove types be used for best protection.[3] If
direct contact with the chemical occurs, or if a tear, puncture, or hole develops, remove the
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gloves at once.[3] Always inspect gloves prior to use.

o Protective Clothing: Wear appropriate protective clothing and gloves to prevent skin
exposure.[4] If Tyvek-type disposable protective clothing is not worn, use disposable
Tyvek-type sleeves taped to your gloves.[3]

» Respiratory Protection:

o For weighing and diluting the neat chemical, a NIOSH-approved half-face respirator with
an organic vapor/acid gas cartridge is recommended.[3]

o In situations where risk assessment indicates the need for air-purifying respirators, a full-
face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges should be used as a backup to engineering controls.[1]

o If arespirator is the sole means of protection, a full-face supplied-air respirator is
necessary.[1]

Operational and Disposal Plans

The following procedural guidance outlines the step-by-step process for the safe handling and
disposal of N-Methyl-1,3-propanediamine.

Pre-Handling and Preparation

e Engineering Controls: Ensure adequate ventilation, especially in confined areas.[4] Eyewash
stations and safety showers must be in close proximity to the workstation.[4]

e PPE Inspection: Before commencing any work, thoroughly inspect all PPE for any signs of
damage or degradation.

Handling Procedures

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2]

» Tools: Use only non-sparking tools.[2]

e Environment: Keep the chemical away from heat, sparks, and open flames.[1]
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e Personal Hygiene: Wash hands thoroughly after handling and before breaks.[1] Do not eat,
drink, or smoke in the handling area.

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

» Re-sealing: Containers that have been opened must be carefully resealed and kept upright
to prevent leakage.[1]

e Incompatibilities: Store away from acids, strong oxidizing agents, acid chlorides, and carbon
dioxide.[2]

Spill Management

o Small Spills: Use absorbent paper to pick up all liquid spill material.[3]

» Containment: Seal the absorbent paper and any contaminated clothing in a vapor-tight
plastic bag for disposal.[3]

» Decontamination: Wash any contaminated surfaces with a soap and water solution.[3]

¢ Re-entry: Do not re-enter the contaminated area until a safety officer has verified that the
area has been properly cleaned.[3]

Disposal

» Waste Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[1]

e Incineration: This material can be burned in a chemical incinerator equipped with an
afterburner and scrubber; exercise extra care as the material is highly flammable.[1]

» Container Disposal: Dispose of the container as unused product.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of N-Methyl-1,3-
propanediamine, from preparation to disposal.
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Caption: Safe handling workflow for N-Methyl-1,3-propanediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com

or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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